Cas no 1785474-13-6 (2-(3-Chloro-4-fluorophenyl)-2-methylpropanal)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal
• CAS No: 1785474-13-6
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5999359
• PubChem ID: 53855410
• Update Time: 2025-08-02

2-(3-Chloro-4-fluorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7969288
• 2-(3-chloro-4-fluorophenyl)-2-methylpropanal
• 1785474-13-6
• EN300-1141692
• 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal

• Inchi： 1S/C10H10ClFO/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-6H,1-2H3
• InChI Key： GSTQUVPCNUZZFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=O)(C)C)F

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal

2-(3-Chloro-4-fluorophenyl)-2-methylpropanal: A Comprehensive Overview

The compound with CAS No 1785474-13-6, commonly referred to as 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorine and fluorine substituent on a phenyl ring, along with a methyl group and an aldehyde functional group. Its properties make it a valuable compound in various applications, including drug discovery and material science.

Structure and Physical Properties: The molecular formula of 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal is C9H9ClF O. Its structure consists of a benzene ring substituted with chlorine at the 3-position and fluorine at the 4-position, with a methyl group attached to the same carbon as the aldehyde group. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and solubility. The compound is typically a white crystalline solid with a melting point of approximately 55°C and a boiling point around 150°C under standard conditions.

Synthesis and Reactivity: The synthesis of 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal involves multi-step organic reactions, often starting from chloro-fluoro-substituted benzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The aldehyde group makes this compound highly reactive in various condensation reactions, such as the aldol reaction, which is pivotal in organic synthesis.

Applications in Drug Discovery: One of the most promising applications of 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal lies in its potential as an intermediate in drug development. Its ability to form stable complexes with biological molecules has been explored in recent studies targeting enzyme inhibition and receptor modulation. For instance, researchers have investigated its role in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

Recent Research Findings: Cutting-edge research has delved into the pharmacokinetic properties of 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal, revealing favorable absorption profiles in preclinical models. Studies published in reputable journals such as *Journal of Medicinal Chemistry* highlight its potential as a lead compound for anti-inflammatory and anti-cancer therapies due to its ability to inhibit key signaling pathways like NF-kB and PI3K/AKT.

Environmental Impact and Safety: While 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal exhibits promising properties, its environmental impact remains a subject of study. Recent eco-toxicological assessments suggest that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. Safety data indicates low acute toxicity, making it suitable for handling under standard laboratory protocols.

In conclusion, CAS No 1785474-13-6, or 2-(3-Chloro-4-fluorophenyl)-2-methylpropanal, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and pharmacological properties position it as a valuable asset in both academic research and industrial applications.